Cas no 188787-69-1 (Benzothiazole,6-fluoro-2-methyl-7-nitro-)

Benzothiazole,6-fluoro-2-methyl-7-nitro- structure
188787-69-1 structure
Product Name:Benzothiazole,6-fluoro-2-methyl-7-nitro-
CAS No:188787-69-1
MF:C8H5FN2O2S
MW:212.200903654099
CID:115402
PubChem ID:18916429
Update Time:2025-04-18

Benzothiazole,6-fluoro-2-methyl-7-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzothiazole,6-fluoro-2-methyl-7-nitro-
    • Benzothiazole, 6-fluoro-2-methyl-7-nitro- (9CI)
    • 6-Fluoro-2-methyl-7-nitro-1,3-benzothiazole
    • 188787-69-1
    • SCHEMBL8688497
    • Inchi: 1S/C8H5FN2O2S/c1-4-10-6-3-2-5(9)7(11(12)13)8(6)14-4/h2-3H,1H3
    • InChI Key: CYZXLFNPCKJSLW-UHFFFAOYSA-N
    • SMILES: S1C(C)=NC2C=CC(=C(C1=2)[N+](=O)[O-])F

Computed Properties

  • Exact Mass: 212.00565
  • Monoisotopic Mass: 212.00557674g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 87Ų

Experimental Properties

  • PSA: 56.03

Benzothiazole,6-fluoro-2-methyl-7-nitro- Related Literature

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司